Cas no 5433-14-7 (4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate)
5433-14-7 structure
Product Name:4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
CAS No:5433-14-7
MF:C14H18N2O7
MW:326.301924228668
CID:940716
PubChem ID:135415743
Update Time:2025-04-19
4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
- NSC29225
- NSC-29225
- DTXSID40417916
- 5433-14-7
-
- Inchi: 1S/C14H18N2O7/c1-4-23-13(18)11-8(5-6-10(17)21-2)12(14(19)22-3)16-9(11)7-15-20/h7,16,20H,4-6H2,1-3H3
- InChI Key: OTZSQRRVRKNKIZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C=NO)NC(C(=O)OC)=C1CCC(=O)OC)=O
Computed Properties
- Exact Mass: 326.11100
- Monoisotopic Mass: 326.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.33
- Boiling Point: 427.3°C at 760 mmHg
- Flash Point: 212.2°C
- Refractive Index: 1.546
- PSA: 127.28000
- LogP: 0.89170
4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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